Cas no 158745-58-5 (Ethanone, 2-(2-nitro-3-thienyl)-1-phenyl-)

• Product Name: Ethanone, 2-(2-nitro-3-thienyl)-1-phenyl-
• CAS No: 158745-58-5
• MF: C₁₂H₉NO₃S
• MW: 247.269761800766
• CID: 1337449
• PubChem ID: 71353993
• Update Time: 2025-04-20

Ethanone, 2-(2-nitro-3-thienyl)-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-(2-nitro-3-thienyl)-1-phenyl-
• 2-(2-nitrothiophen-3-yl)-1-phenylethanone
• DTXSID70778704
• 158745-58-5
• 2-(2-Nitrothiophen-3-yl)-1-phenylethan-1-one
• (2-nitrothien-3-yl)methyl phenyl ketone

• Inchi： 1S/C12H9NO3S/c14-11(9-4-2-1-3-5-9)8-10-6-7-17-12(10)13(15)16/h1-7H,8H2
• InChI Key： NEDJTRAQJFKDCP-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1[N+](=O)[O-])CC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 247.03037
• Monoisotopic Mass: 247.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 91.1Ų

Experimental Properties

• PSA: 60.21